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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 4,5-
Dichlorophthalic acid, a compound utilized in various chemical syntheses, including the

development of polymers, resins, dyes, and pigments.[1] Adherence to strict safety protocols is

crucial due to its potential hazards. This document outlines the known risks, proper handling

procedures, and emergency response measures.

Hazard Identification and Classification
4,5-Dichlorophthalic acid is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Table 1: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b146564?utm_src=pdf-interest
https://www.benchchem.com/product/b146564?utm_src=pdf-body
https://www.benchchem.com/product/b146564?utm_src=pdf-body
https://cymitquimica.com/cas/56962-08-4/
https://www.benchchem.com/product/b146564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][3][4]

Signal Word: Warning[2]

Hazard Pictogram:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of 4,5-Dichlorophthalic acid is essential

for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₄Cl₂O₄ [1][3][5]

Molecular Weight 235.02 g/mol [3][5]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 198-200 °C (decomposes) [6][7]

Boiling Point 422.1 °C at 760 mmHg [2][6]

Density 1.698 g/cm³ [2][6]

Flash Point 209.1 °C [2][6]

Solubility

Sparingly soluble in water;

more soluble in organic

solvents like ethanol and

acetone.[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

laboratory environment.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[2]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, chemical-resistant gloves, and safety glasses with side-shields or goggles.[2] For

operations that may generate significant dust, a face shield and respiratory protection may

be necessary.

Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly after handling and

before breaks. Immediately change contaminated clothing. Do not eat, drink, or smoke in

areas where the chemical is handled.[8]
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Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.[9][10]

Container: Keep in the original container.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.[9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Dispose of

contaminated gloves after use.

Wear a lab coat or other

protective clothing to prevent

skin contact.[2]

Respiratory Protection

For operations that may

generate dust, use a NIOSH-

approved respirator.[11]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Procedures
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Exposure Route Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.[2][12][13]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15-20

minutes.[12][13] Remove

contaminated clothing and

wash it before reuse.[2] If skin

irritation occurs, get medical

advice.[2]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[2][13]

Remove contact lenses if

present and easy to do.

Continue rinsing.[2] Seek

immediate medical attention.

[9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[14]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]
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Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and

hydrogen chloride gas may be produced.[12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[12]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate

personal protective equipment (see Section 4). Avoid breathing dust.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Containment and Cleanup: For small spills, carefully sweep up the material, avoiding dust

generation, and place it in a suitable, labeled container for disposal. For large spills, dike the

area to prevent spreading.[12]

Experimental Workflow: Spill Response Protocol
The following diagram outlines the logical steps for responding to a spill of 4,5-
Dichlorophthalic acid.
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Spill of 4,5-Dichlorophthalic Acid Detected

Evacuate Immediate Area

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Small Spill?

Contain Spill with Inert Absorbent Material

Yes

Dike Spill to Prevent Spreading

No

Carefully Sweep/Scoop into Labeled Waste Container

Decontaminate Spill Area

Collect Material into Labeled Waste Containers

Dispose of Waste According to Regulations

Report Incident to Safety Officer

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 4,5-Dichlorophthalic acid spill.
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Disposal Considerations
Dispose of 4,5-Dichlorophthalic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[2] Do not allow the chemical to

enter the environment.[9]

Disclaimer: This document is intended as a guide for trained professionals and is not a

substitute for a comprehensive risk assessment. Always refer to the most current Safety Data

Sheet (SDS) for 4,5-Dichlorophthalic acid before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4,5-Dichlorophthalic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146564#4-5-dichlorophthalic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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